Cas no 899945-49-4 (N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(2-methoxyphenoxy)acetamide
• CAS No: 899945-49-4
• MF: C₁₈H₂₁N₅O₄
• MW: 371.390443563461
• CID: 5488894
• Update Time: 2025-07-25

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-2-(2-methoxyphenoxy)acetamide
• Acetamide, N-[1-(1,1-dimethylethyl)-1,4-dihydro-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-5-yl]-2-(2-methoxyphenoxy)-
• N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(2-methoxyphenoxy)acetamide

• Inchi： 1S/C18H21N5O4/c1-18(2,3)23-16-12(9-20-23)17(25)22(11-19-16)21-15(24)10-27-14-8-6-5-7-13(14)26-4/h5-9,11H,10H2,1-4H3,(H,21,24)
• InChI Key： NSJFRYRONSZDQP-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C(C)(C)C)N=CC=2C1=O)(=O)COC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(2-methoxyphenoxy)acetamide

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(2-methoxyphenoxy)acetamide: A Comprehensive Overview

The compound with CAS No. 899945-49-4, known as N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(2-methoxyphenoxy)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which have garnered considerable attention due to their unique structural features and versatile biological activities. The molecule's structure incorporates a tert-butyl group, a 2-methoxyphenoxy substituent, and an acetamide functional group, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in drug discovery. These compounds are known for their ability to modulate key biological targets such as kinases and proteases, making them promising candidates for the development of novel therapeutic agents. The presence of the tert-butyl group in this compound enhances its lipophilicity, which is a critical factor for improving bioavailability in drug candidates. Additionally, the 2-methoxyphenoxy substituent introduces electronic and steric effects that can influence the molecule's interaction with biological systems.

One of the most intriguing aspects of this compound is its potential application in the field of oncology. Researchers have demonstrated that certain pyrazolo[3,4-d]pyrimidine derivatives exhibit potent anti-cancer activity by targeting specific signaling pathways involved in tumor growth and metastasis. The acetamide group in this molecule further enhances its ability to penetrate cellular membranes, thereby increasing its efficacy as a potential anti-cancer agent.

Moreover, the compound's structural versatility allows for further modification and optimization. By altering the substituents on the pyrazolo[3,4-d]pyrimidine ring or modifying the side chains, chemists can tailor the molecule's properties to suit specific therapeutic needs. This adaptability makes it a valuable platform for exploring new drug leads and advancing preclinical research.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The use of advanced synthetic techniques ensures high yields and purity levels necessary for rigorous testing in biological systems. Recent advancements in catalytic methods have also enabled more efficient syntheses of similar compounds, further facilitating research into their properties.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the compound's structure and purity. These tools provide detailed insights into the molecule's conformational preferences and stability under various conditions. Such analyses are crucial for understanding how this compound interacts with biological targets at the molecular level.

Looking ahead, ongoing research aims to explore the pharmacokinetic profiles of this compound to assess its suitability as a drug candidate. Understanding parameters such as absorption rate, distribution within tissues, metabolism pathways, and excretion mechanisms will be essential for optimizing its therapeutic potential. Collaborative efforts between chemists and biologists are expected to yield valuable insights into these aspects in the near future.

In conclusion,N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3